Methyl 4-(morpholin-4-yl)-3-oxobutanoate

• Molecular Formula: C9H15NO4
• Molecular Weight: 201.22 g/mol
• IUPAC Name: methyl 4-morpholin-4-yl-3-oxobutanoate
• InChI: InChI=1S/C9H15NO4/c1-13-9(12)6-8(11)7-10-2-4-14-5-3-10/h2-7H2,1H3
• InChI Key: PJGFLJCWFSTYJB-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC(=O)CN1CCOCC1

Description

Methyl 4-(morpholin-4-yl)-3-oxobutanoate is a useful research compound. Its molecular formula is C9H15NO4 and its molecular weight is 201.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

1.27 g (14.6 mmol) of morpholine are added to a solution of 1.0 g (6.64 mmol) of methyl 4-chloroacetoacetate in 10 ml of dichloromethane, and the mixture is stirred at room temperature for 4 hours. Water is then added and the mixture is neutralized with 2N hydrochloric acid. The organic phase is dried over sodium sulfate and concentrated, and the residue is chromatographed on silica gel with cyclohexane/ethyl acetate (10:1→4:1→1:1) as mobile phase.

Synthesis routes and methods II

Procedure details

To a solution (300 mL) of methyl 4-chloro-3-oxobutanoate (27.1 g) in tetrahydrofuran was added morpholine (34.5 g) under ice-cooling. The ice bath was removed, and the reaction mixture was stirred at room temperature for 2 hr. The solvent was evaporated under reduced pressure, 1N hydrochloric acid (100 mL) was added, and the mixture was extracted with diethyl ether. The extract was washed with saturated brine, dried over magnesium sulfate, and concentrated under reduced pressure. The residue was purified by silica gel column chromatography (ethyl acetate:hexane=1:10, volume ratio) to give the title object compound (12.8 g, 35%) as a yellow oil.